Cas no 1339749-81-3 (1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl-)

• Product Name: 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl-
• CAS No: 1339749-81-3
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5899953
• PubChem ID: 62723346
• Update Time: 2025-07-14

1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl-
• n-(Tert-butyl)-4-methoxy-2,2-dimethylbutan-1-amine
• EN300-800478
• tert-butyl(4-methoxy-2,2-dimethylbutyl)amine
• CS-0276060
• AKOS012016107
• 1339749-81-3

• Inchi： 1S/C11H25NO/c1-10(2,3)12-9-11(4,5)7-8-13-6/h12H,7-9H2,1-6H3
• InChI Key： LNDQLRZNXRJXTO-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)C(C)(C)CCOC

Computed Properties

• Exact Mass: 187.193614421g/mol
• Monoisotopic Mass: 187.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.831±0.06 g/cm3(Predicted)
• Boiling Point: 227.9±23.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Additional information on 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl-

Introduction to 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- (CAS No. 1339749-81-3)

1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- (CAS No. 1339749-81-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a butylamine backbone substituted with a tert-butyl group and a methoxy group on a dimethylated carbon. These functional groups contribute to its distinct chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- is C₁₂H₂₅NO, and its molecular weight is approximately 203.33 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including alkylation, methylation, and amination processes. The precise control over these reactions ensures the formation of the desired product with high purity and yield.

In recent years, the study of 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- has been enriched by advancements in computational chemistry and spectroscopic techniques. High-resolution nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating the detailed structure and conformational behavior of this compound. Additionally, density functional theory (DFT) calculations have provided valuable insights into its electronic properties and reactivity patterns.

The potential applications of 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- are diverse and promising. In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. Its amine functionality can be readily modified to introduce various substituents, making it a valuable building block for drug discovery and development. For instance, recent studies have explored its use in the synthesis of novel antiviral agents and anti-inflammatory drugs.

Beyond pharmaceuticals, 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- has found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings. Researchers have demonstrated its utility in the development of self-healing materials and stimuli-responsive systems. These materials exhibit enhanced mechanical properties and can be tailored for specific applications such as biomedical devices and environmental remediation.

The environmental impact of 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. Initial findings suggest that under controlled conditions, this compound can be effectively degraded by microbial communities. However, further investigations are necessary to ensure its safe use in industrial processes and to minimize any potential environmental risks.

In conclusion, 1-Butanamine, N-(1,1-dimethylethyl)-4-methoxy-2,2-dimethyl- (CAS No. 1339749-81-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing chemical science and technology.